Cas no 1807212-33-4 ((4-Chlorothiophen-3-yl)methanol)

(4-Chlorothiophen-3-yl)methanol structure
1807212-33-4 structure
Product Name:(4-Chlorothiophen-3-yl)methanol
CAS No:1807212-33-4
MF:C5H5ClOS
MW:148.610599279404
MDL:MFCD28752929
CID:5612133
PubChem ID:69312534
Update Time:2023-09-04

(4-Chlorothiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-3455719
    • AT16882
    • (4-chlorothiophen-3-yl)methanol
    • 1807212-33-4
    • SCHEMBL5103803
    • starbld0005878
    • 3-Thiophenemethanol, 4-chloro-
    • (4-Chlorothiophen-3-yl)methanol
    • MDL: MFCD28752929
    • Inchi: 1S/C5H5ClOS/c6-5-3-8-2-4(5)1-7/h2-3,7H,1H2
    • InChI Key: BMINNRXCTLTCFD-UHFFFAOYSA-N
    • SMILES: ClC1=CSC=C1CO

Computed Properties

  • Exact Mass: 147.9749636g/mol
  • Monoisotopic Mass: 147.9749636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.419±0.06 g/cm3(Predicted)
  • Boiling Point: 244.6±25.0 °C(Predicted)
  • pka: 13.82±0.10(Predicted)

(4-Chlorothiophen-3-yl)methanol Pricemore >>

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